Cas no 2172134-43-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid
• CAS No: 2172134-43-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6097615
• PubChem ID: 165805423
• Update Time: 2025-10-22

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid
• 2172134-43-7
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-2-methylbutanoic acid
• EN300-1496502

• Inchi： 1S/C27H34N2O5/c1-16(25(31)32)17(2)28-24(30)14-23(27(3,4)5)29-26(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23H,14-15H2,1-5H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： MTBVACNGAYSGLE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C)C(C(=O)O)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid (CAS No. 2172134-43-7)

In the realm of peptide synthesis and organic chemistry, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid (CAS No. 2172134-43-7) has garnered significant attention due to its unique structural properties and applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for pharmaceutical research, drug development, and biotechnology. The compound's CAS number 2172134-43-7 serves as a critical identifier for researchers and suppliers in the field.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality Fmoc-protected building blocks like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid. Recent advancements in cancer research, immunotherapy, and neurodegenerative disease studies have further highlighted the importance of such compounds. Researchers frequently search for "Fmoc amino acid derivatives" and "CAS 2172134-43-7 applications" to explore their potential in targeted drug delivery systems and bioconjugation.

One of the standout features of this compound is its sterically hindered structure, which includes a 4,4-dimethylpentanamido moiety and a 2-methylbutanoic acid group. These structural elements contribute to its stability during peptide coupling reactions and minimize unwanted side reactions. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is particularly valuable in SPPS due to its orthogonality and ease of removal under mild basic conditions, making it a preferred choice for modern peptide chemists.

In the context of green chemistry and sustainable synthesis, there is increasing scrutiny on the environmental impact of peptide manufacturing. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid aligns with these concerns as it enables efficient stepwise synthesis with reduced waste generation. This aspect resonates with the current trend of "eco-friendly peptide synthesis" and "green Fmoc chemistry," which are hot topics in academic and industrial circles.

The compound's role extends beyond traditional peptide synthesis. It has found applications in the development of peptide-based materials, such as self-assembling nanostructures and biocompatible hydrogels. These materials are pivotal in tissue engineering and regenerative medicine, areas that have seen exponential growth in recent years. Searches for "CAS 2172134-43-7 in biomaterials" reflect this interdisciplinary interest.

Quality control and analytical characterization of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid are paramount for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and identity. The compound's CAS registry number 2172134-43-7 is often cross-referenced in chemical databases and safety data sheets to provide researchers with accurate information.

As the field of precision medicine advances, the demand for customized peptide therapeutics is expected to rise. 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid will likely play a crucial role in this evolution, particularly in the design of peptide-drug conjugates and target-specific ligands. Its versatility and reliability make it a staple in the toolkit of medicinal chemists and biochemists worldwide.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylbutanoic acid (CAS No. 2172134-43-7) represents a critical component in modern peptide science. Its applications span from drug discovery to advanced biomaterials, aligning with contemporary research trends and industry needs. As scientists continue to explore its potential, this compound will remain at the forefront of innovative chemical solutions.